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Compound of Interest

Compound Name: Amino-PEG4-hydrazide-Boc

Cat. No.: B605462

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Amino-PEG4-
hydrazide-Boc, a heterobifunctional linker, for the strategic modification of peptides. This
versatile reagent enables the introduction of a polyethylene glycol (PEG) spacer with a
protected hydrazide functionality, which can be subsequently utilized for site-specific
conjugation to other molecules. The protocols outlined below cover the entire workflow, from
initial peptide conjugation to final purification and characterization, and are intended to serve as
a valuable resource for researchers in drug discovery, proteomics, and biomaterial science.

Introduction to Amino-PEG4-hydrazide-Boc in
Peptide Modification

Amino-PEG4-hydrazide-Boc is a chemical modification reagent that features three key
components: a primary amine, a tetraethylene glycol (PEG4) spacer, and a Boc-protected
hydrazide. This unique structure allows for a two-stage modification strategy. The primary
amine can be readily coupled to a carboxylic acid group on a peptide, such as the C-terminus
or the side chain of aspartic or glutamic acid. The PEG4 spacer enhances the solubility and
pharmacokinetic properties of the modified peptide.[1][2] The Boc-protected hydrazide, once
deprotected, provides a reactive handle for conjugation to molecules containing an aldehyde or
ketone group, forming a stable hydrazone linkage.[3][4] This methodology is particularly useful
for the development of antibody-drug conjugates (ADCs), PROteolysis TArgeting Chimeras
(PROTACS), and other targeted therapeutic and diagnostic agents.[3][5]
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Experimental Workflow Overview

The overall process for modifying a peptide with Amino-PEG4-hydrazide-Boc and subsequent
conjugation can be broken down into four main stages:
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Stage 1: Initial Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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